Cas no 41806-25-1 (p-Chlorobenzoyl Anisole)

• Product Name: p-Chlorobenzoyl Anisole
• CAS No: 41806-25-1
• MF: C₁₄H₁₁ClO₂
• MW: 246.688943147659
• CID: 2636160
• PubChem ID: 1471526
• Update Time: 2025-10-29

p-Chlorobenzoyl Anisole Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-2-phenoxyethanone
• p-Chlorobenzoyl Anisole
• MFCD00969387
• alpha-phenoxy-p-chloroacetophenone
• RXPGQJAUALFAMM-UHFFFAOYSA-N
• 1-(4-chlorophenyl)-2-phenoxyethan-1-one
• CS-0363583
• SCHEMBL6205126
• DTXCID00314033
• Oprea1_618884
• 2-phenoxy-4'-chloroacetophenone
• 41806-25-1
• DTXSID30362986
• AKOS005085796
• 2M-553S
• 1-(4-chlorophenyl)-2-phenoxy-1-ethanone

• Inchi： 1S/C14H11ClO2/c15-12-8-6-11(7-9-12)14(16)10-17-13-4-2-1-3-5-13/h1-9H,10H2
• InChI Key： RXPGQJAUALFAMM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(COC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 246.0447573Da
• Monoisotopic Mass: 246.0447573Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on p-Chlorobenzoyl Anisole

p-Chlorobenzoyl Anisole (CAS No. 41806-25-1): An Overview of Its Properties, Applications, and Recent Research

p-Chlorobenzoyl Anisole (CAS No. 41806-25-1) is a versatile organic compound that has gained significant attention in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which consists of a chlorobenzoyl group attached to an anisole moiety. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of p-Chlorobenzoyl Anisole is C₉H₇O₂Cl, and its molecular weight is 186.60 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its melting point is reported to be around 75-77°C, and it exhibits moderate stability under standard laboratory conditions.

In the pharmaceutical industry, p-Chlorobenzoyl Anisole has been explored as a key intermediate in the synthesis of various drugs and drug candidates. One notable application is in the production of analgesics and anti-inflammatory agents. Recent studies have shown that derivatives of p-Chlorobenzoyl Anisole can exhibit potent anti-inflammatory activity by inhibiting specific enzymes involved in the inflammatory response pathway. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that a series of p-Chlorobenzoyl Anisole-based compounds demonstrated significant inhibition of COX-2 enzyme activity, which is a key target for anti-inflammatory drugs.

Beyond its pharmaceutical applications, p-Chlorobenzoyl Anisole has also found use in materials science and polymer chemistry. The compound can be incorporated into polymer matrices to enhance their thermal stability and mechanical properties. A recent study published in Polymer Chemistry (2023) investigated the use of p-Chlorobenzoyl Anisole-derived monomers in the synthesis of high-performance polymers for advanced applications such as aerospace and electronics. The results showed that these polymers exhibited improved thermal stability and enhanced mechanical strength compared to traditional materials.

In the realm of chemical synthesis, p-Chlorobenzoyl Anisole serves as a valuable building block for the preparation of complex organic molecules. Its reactivity with various functional groups allows for the synthesis of a wide range of derivatives with diverse applications. For example, a study published in Organic Letters (2021) described a novel synthetic route for the preparation of fluorinated derivatives of p-Chlorobenzoyl Anisole, which have potential applications in fluorine-containing pharmaceuticals and agrochemicals.

The environmental impact of p-Chlorobenzoyl Anisole has also been a subject of recent research. Studies have focused on understanding its biodegradability and potential ecological effects. A 2023 study published in Environmental Science & Technology reported that under controlled conditions, p-Chlorobenzoyl Anisole can be biodegraded by certain microbial strains, suggesting that it may have a lower environmental impact compared to other chlorinated compounds.

In conclusion, p-Chlorobenzoyl Anisole (CAS No. 41806-25-1) is a multifaceted compound with diverse applications across pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and reactivity make it an important intermediate in the development of new drugs, high-performance materials, and advanced organic molecules. Ongoing research continues to uncover new potential uses and properties of this compound, further solidifying its importance in various scientific fields.